Tricin

• CAS No.: 520-32-1
• Product Name: Tricin
• Molecular Formula: C17H14O7
• Molecular Weight: 330.29 g/mol
• IUPAC Name: 5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)chromen-4-one
• Standard InChI: InChI=1S/C17H14O7/c1-22-14-3-8(4-15(23-2)17(14)21)12-7-11(20)16-10(19)5-9(18)6-13(16)24-12/h3-7,18-19,21H,1-2H3
• Standard InChIKey: HRGUSFBJBOKSML-UHFFFAOYSA-N
• SMILES: O=C1C=C(C2=CC(OC)=C(O)C(OC)=C2)OC3=C1C(O)=CC(O)=C3
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C2=CC(=O)C3=C(C=C(C=C3O2)O)O
• Boiling Point: 598.544°C at 760 mmHg
• Melting Point: 289～291℃
• Description: 5, 7-Dihydroxy-2-(4-hydroxy-3, 5-dimethoxyphenyl)-4H-chromen-4-one, also known as 5, 7, 4'-trihydroxy-3', 5'-dimethoxy-flavone or 3', 5'-O-dimethyltricetin, belongs to the class of organic compounds known as 3'-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C3' atom of the flavonoid backbone. Thus, 5, 7-dihydroxy-2-(4-hydroxy-3, 5-dimethoxyphenyl)-4H-chromen-4-one is considered to be a flavonoid lipid molecule. 5, 7-Dihydroxy-2-(4-hydroxy-3, 5-dimethoxyphenyl)-4H-chromen-4-one is considered to be a practically insoluble (in water) and relatively neutral molecule. 5, 7-Dihydroxy-2-(4-hydroxy-3, 5-dimethoxyphenyl)-4H-chromen-4-one participates in a number of enzymatic reactions. In particular, 5, 7-dihydroxy-2-(4-hydroxy-3, 5-dimethoxyphenyl)-4H-chromen-4-one can be biosynthesized from tricetin. 5, 7-Dihydroxy-2-(4-hydroxy-3, 5-dimethoxyphenyl)-4H-chromen-4-one is also a parent compound for other transformation products, including but not limited to, tricin 7-O-glucoside, 4'-O-beta-glucosyl-7-O-(6-O-sinapoylglucosyl)tricin, and tricin 7-O-(6''-O-malonyl)-beta-D-glucopyranoside. Outside of the human body, 5, 7-dihydroxy-2-(4-hydroxy-3, 5-dimethoxyphenyl)-4H-chromen-4-one can be found in barley, common wheat, oat, and rice. This makes 5, 7-dihydroxy-2-(4-hydroxy-3, 5-dimethoxyphenyl)-4H-chromen-4-one a potential biomarker for the consumption of these food products.; 3',5'-di-O-methyltricetin is the 3',5'-di-O-methyl ether of tricetin. Known commonly as tricin, it is a constituent of rice bran and has been found to potently inhibit colon cancer cell growth. It has a role as an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor and a metabolite. It is a trihydroxyflavone, a dimethoxyflavone and a member of 3'-methoxyflavones. It derives from a tricetin. It is a conjugate acid of a 3',5'-di-O-methyltricetin(1-).
• Synonyms: 5,7,4'-trihydroxy-3',5'-dimethoxy-flavone; 5,7,4'-trihydroxy-3',5'-dimethoxyflavone; tricin
• Reference: 1: Shalini V, Jayalekshmi A, Helen A. Mechanism of anti-inflammatory effect of tricin, a flavonoid isolated from Njavara rice bran in LPS induced hPBMCs and carrageenan induced rats. Mol Immunol. 2015 Aug;66(2):229-39. doi: 10.1016/j.molimm.2015.03.004. Epub 2015 Mar 31. PMID: 25839778.; ; 2: Mu Y, Li L, Hu SQ. Molecular inhibitory mechanism of tricin on tyrosinase. Spectrochim Acta A Mol Biomol Spectrosc. 2013 Apr 15;107:235-40. doi: 10.1016/j.saa.2013.01.058. Epub 2013 Feb 1. PMID: 23434549.; ; 3: Lee SS, Baek YS, Eun CS, Yu MH, Baek NI, Chung DK, Bang MH, Yang SA. Tricin derivatives as anti-inflammatory and anti-allergic constituents from the aerial part of Zizania latifolia. Biosci Biotechnol Biochem. 2015;79(5):700-6. doi: 10.1080/09168451.2014.997184. Epub 2015 Jan 6. PMID: 25559019.
• PubChem Compound: 5281702
• Last Modified: Nov 11 2021